BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for lodoethane-2-
13C

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: lodoethane-2-13C
CAS No.: 54073-41-5
Cat. No.: B1600969
- 7

Executive Summary: Immediate Action Plan

Stop. Before handling any waste, verify the following three parameters:

 |sotope Status: lodoethane-2-13C is a stable isotope labeled compound. It is NOT
radioactive and must be disposed of as chemical hazardous waste, not radiological waste.

e Segregation: This is a Halogenated Solvent. Do NOT mix with non-halogenated solvents
(e.g., acetone, methanol) or aqueous waste. Mixing significantly increases disposal costs
and violates standard safety protocols.

« Stability: Check for the presence of a stabilizer (typically Copper). If the liquid has turned
dark brown/violet, free iodine may be present, increasing oxidative hazards.

Chemical Profile & Hazard Identification
To properly dispose of lodoethane-2-13C, you must first understand its regulatory identity.[1][2]

The

C label does not alter the chemical toxicity or flammability profile compared to unlabeled
iodoethane (ethyl iodide), but it significantly increases the financial value, necessitating careful
inventory management before disposal.

Technical Specifications
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Parameter Data
Chemical Name lodoethane-2-13C (Ethyl lodide-2-13C)
54073-41-5 (Labeled) / 75-03-6 (Unlabeled
CAS Number )
generic)
Physical State Colorless to light reddish-brown liquid
Flash Point ~53°C (127°F) - Flammable
Boiling Point 72°C
Density ~1.95 g/mL (Heavier than water)
N Sparingly soluble in water; miscible with
Solubility

alcohol/ether

Key Hazards (GHS Classification)

o Flammable Liquid (Category 3): Vapor/air mixtures are explosive above 53°C.

» Acute Toxicity (Oral/Inhalation): Harmful if swallowed or inhaled.[1] Narcotic effects possible.

[3]
e Sensitizer: Respiratory and skin sensitizer.[1]
o Light/Moisture Sensitive: Decomposes to release toxic lodine (

) gas and Hydrogen lodide (HI).

Regulatory Framework (RCRA & DOT)
RCRA Waste Classification (USA)

Under the Resource Conservation and Recovery Act (RCRA), lodoethane-2-13C must be
characterized as follows:

o Characteristic Waste:D001 (Ignitable).[4]
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o Listed Waste: It is not explicitly U-listed (unlike Methyl lodide, U138). However, it must be
treated as a toxic halogenated solvent.

e Halogen Content: High iodine content classifies this strictly as Halogenated Waste.

DOT Transport Classification

When preparing for off-site disposal, the waste vendor will require a Department of
Transportation (DOT) classification. While specific vendor profiles vary, the two most common
assignments are:

e Primary:UN 1993, Flammable liquids, n.o.s.[3][5] (Ethyl lodide), Class 3, PG IIl.[1][3]

 Alternative (Toxic Focus):UN 2810, Toxic, liquids, organic, n.o.s. (Ethyl lodide), Class 6.1, PG
[.[1]

Note: Always consult your institution's EHS officer or the specific waste vendor profile, as the
presence of stabilizers or mixtures may alter the UN assignment.

Step-by-Step Disposal Protocol
Waste Segregation Logic

The most critical operational error is mixing halogenated and non-halogenated wastes.
Halogenated wastes require high-temperature incineration (>1100°C) to prevent the formation
of dioxins and furans, making them significantly more expensive to process.
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Figure 1: Decision logic for segregating lodoethane-2-13C waste streams. Note that even
small amounts of ethyl iodide can contaminate a non-halogenated stream, forcing the entire
volume to be treated as halogenated.

Containerization & Labeling[2]

o Container Selection: Use Amber Glass bottles with PTFE-lined caps. Avoid metal containers
(unless stainless steel) due to potential corrosion from free iodine. High-density polyethylene
(HDPE) is acceptable for short-term waste storage but glass is preferred to monitor
decomposition.

» Add Stabilizer (Optional): If the waste will be stored for an extended period, ensure a copper
chip is present to scavenge free iodine.

e Labeling:
o Affix a hazardous waste tag immediately upon the first drop of waste.
o Constituents: List "lodoethane-2-13C" (or Ethyl lodide).[1][3]

o Hazards: Check "Flammable" and "Toxic".

Neutralization (Bench-Scale Only)

For small residual amounts (<5 mL) in glassware:
» Rinse glassware with ethanol.
o Collect rinsate in the Halogenated Waste container.

e Do NOT attempt to neutralize bulk quantities via hydrolysis without a specific, approved
protocol, as this generates ethanol and hydroiodic acid (HI), creating a secondary corrosive
hazard.

Spill Response Protocol

lodoethane spills require immediate attention due to the density of the vapors (heavier than air)
and potential for respiratory sensitization.
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Figure 2: Operational workflow for responding to lodoethane-2-13C spills. Note: Standard
paper towels are insufficient; use activated carbon or specific organic absorbents to suppress
vapors.

References

» National Center for Biotechnology Information (NCBI). (2025). PubChem Compound
Summary for CID 12208634, lodoethane-2-13C. Retrieved from [Link]

» U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

e Princeton University EHS. (2023). Waste Pick-up: Chemical Waste Guidelines. Retrieved
from [Link]

e Moravek, Inc. (2024). How To Store And Dispose Of Radiolabeled Compounds (Stable
Isotope Distinction). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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